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Compound of Interest

Compound Name: 2-Bromo-5-chloropyrimidine

Cat. No.: B039030

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with 2-Bromo-5-chloropyrimidine. Adherence to
these procedures is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Safety Data

2-Bromo-5-chloropyrimidine is a chemical compound that requires careful handling due to its
potential health hazards. Based on available safety data sheets, the primary hazards include:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][3]

Specific target organ toxicity — single exposure (Category 3): May cause respiratory
irritation.[2][3][4]

Lachrymator: The substance is a lachrymator, meaning it can cause tearing.[1]

Quantitative Data Summary
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Property

Value

Molecular Formula

CaH2BrCINz[1]

Molecular Weight 193.43 g/mol [1]
Appearance Solid, powder[2]
Melting Point 73 - 79 °C[4]

GHS Hazard Statements

H315, H319, H335

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling 2-Bromo-5-

chloropyrimidine. The following table summarizes the required equipment and best practices.

[5]

Body Part

Personal Protective
Equipment (PPE)

Specifications & Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Weatr tightly fitting safety
goggles with side-shields.[3] A
face shield should be worn for
procedures with a high risk of

splashing.

Skin

Chemical-Resistant Gloves &

Laboratory Coat

Handle with chemical-
impermeable gloves (e.qg.,
nitrile) and inspect them before
use. A lab coat, long pants,
and closed-toe shoes are

required.[6]

Respiratory

Fume Hood or Respirator

Always handle in a well-
ventilated area, preferably
within a chemical fume hood.
[3][6] If dust is generated, a
NIOSH-approved respirator

may be necessary.[7]
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Experimental Protocols: Handling and Disposal
Safe Handling Workflow

The following diagram outlines the standard operating procedure for the safe handling of 2-

Bromo-5-chloropyrimidine.
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Preparation

Don Appropriate PPE

Set Up in Fume Hood

Gather All Materials

Proceed to Handling

dling
A4

Weigh Compound

Transfer to Reaction Vessel

Proceed to Cleanup

Cleanup & Disposal

Decontaminate Glassware

Dispose of Waste

Remove PPE

Wash Hands Thoroughly

Safe Handling Workflow for 2-Bromo-5-chloropyrimidine
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Disposal Workflow for 2-Bromo-5-chloropyrimidine

Waste Collection

(Solid Waste in Labeled Containea E_iquid Waste in Halogenated Solvent ContaineD

\
Waste Storage

Store in Designated Secure Area

Use Secondary Containment

Final Disposal

Arrange Pickup by Licensed Hazardous Waste Company

Recommended Method: Incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Bromo-5-chloropyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039030#personal-protective-equipment-for-handling-

2-bromo-5-chloropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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